![molecular formula C14H14N2O B151566 3-Methyl-1,1-diphenylurea CAS No. 13114-72-2](/img/structure/B151566.png)
3-Methyl-1,1-diphenylurea
Overview
Description
3-Methyl-1,1-diphenylurea (3-MPDU) is an organic compound with a wide range of applications in the fields of synthetic organic chemistry, biochemistry, and pharmacology. It is a white crystalline solid with a melting point of 140-141°C and a boiling point of 260-261°C. 3-MPDU is a versatile intermediate in the synthesis of heterocyclic compounds, such as thiophene and pyrazole derivatives, and it is also used as a reagent in the synthesis of pharmaceuticals and other biologically active compounds. In addition, 3-MPDU has been used in the development of new analytical methods for the detection of toxic and hazardous substances.
Scientific Research Applications
Synthesis Intermediates
3-Methyl-1,1-diphenylurea is explored as an intermediate in the synthesis of various chemical compounds. For instance, 1,3-Diphenylurea (DPU), a closely related compound, has been proposed as a synthetic intermediate in phosgene-free synthesis methods. These methods involve the production of methyl N-phenylcarbamate and phenyl isocyanate from the urea by reacting with methanol. This alternative route offers a safer and more environmentally friendly approach to producing carbamates and isocyanates (Vavasori & Ronchin, 2012).
Preparation of Propellant Stabilizers
Specific modifications of 1,3-diphenylureas, such as N- and O-alkylation, are used in preparing derivatives that serve as stabilizers in propellants. These stabilizations are achieved through chemical reactions involving sodium hydride and iodoalkane in dimethylformamide. The resulting compounds are significant in the context of propellant stabilization, indicating a potential application of this compound in similar contexts (Curtis, 1988).
DNA Binding Studies and Biological Activities
Studies have been conducted on the biological activities of various urea derivatives, including nitrosubstituted acyl thioureas, which may share structural similarities with this compound. These studies include examining their antioxidant, cytotoxic, antibacterial, and antifungal activities against a range of pathogens and cell lines. Such research suggests the potential biomedical applications of this compound and related compounds (Tahir et al., 2015).
Structural Analyses in Medicinal Chemistry
Structural analyses of compounds like this compound provide insights into their conformational preferences, which is essential in medicinal chemistry. For example, studies on phenylurea and 1,3-diphenylurea highlight how different conformers can impact drug design and pharmaceutical applications. These insights are crucial for understanding how such compounds might interact with biological targets (Emery et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
3-Methyl-1,1-diphenylurea is a diphenylurea compound It is known to be used in the stabilization of thermal propellants , suggesting that it may interact with components of these propellants.
Mode of Action
As an amide, it has the potential to react with azo and diazo compounds to generate toxic gases . It’s also known that amides are very weak bases, weaker than water .
Biochemical Pathways
Given its use in stabilizing thermal propellants , it may influence the chemical reactions involved in propellant combustion.
Result of Action
Its role in stabilizing thermal propellants suggests it may influence the chemical stability and combustion properties of these substances .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its reactivity profile indicates that it can react with azo and diazo compounds to generate toxic gases . Therefore, the presence of these compounds in the environment could potentially influence its action.
properties
IUPAC Name |
3-methyl-1,1-diphenylurea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-15-14(17)16(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMFYAZJNDOZIFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)N(C1=CC=CC=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
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URL | https://cameochemicals.noaa.gov/chemical/20641 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8025593 | |
Record name | N'-Methyl-N,N-diphenylurea | |
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Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-methyl-3,3-diphenylurea appears as needles or grayish-white powder. (NTP, 1992) | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20641 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
397 to 401 °F at 760 mmHg (decomposes) (NTP, 1992) | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20641 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20641 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
13114-72-2 | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20641 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Akardite II | |
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Record name | N-Methyl-N',N'-diphenylurea | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013114722 | |
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Record name | Urea, N'-methyl-N,N-diphenyl- | |
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Record name | N'-Methyl-N,N-diphenylurea | |
Source | EPA DSSTox | |
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Record name | 3-methyl-1,1-diphenylurea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.748 | |
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Record name | N-METHYL-N',N'-DIPHENYLUREA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NR12XN9HWN | |
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Melting Point |
339.6 to 342.5 °F (NTP, 1992) | |
Record name | 1-METHYL-3,3-DIPHENYLUREA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20641 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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